Cas no 1177573-26-0 (6-ethyl-4-({4-[(2E)-3-phenylprop-2-en-1-yl]piperazin-1-yl}methyl)-2H-chromen-2-one dihydrochloride)

• Product Name: 6-ethyl-4-({4-[(2E)-3-phenylprop-2-en-1-yl]piperazin-1-yl}methyl)-2H-chromen-2-one dihydrochloride
• CAS No: 1177573-26-0
• MF: C₂₅H₃₀Cl₂N₂O₂
• MW: 461.423904895782
• CID: 5390040
• Update Time: 2025-05-23

6-ethyl-4-({4-[(2E)-3-phenylprop-2-en-1-yl]piperazin-1-yl}methyl)-2H-chromen-2-one dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-ethyl-4-[[4-[(E)-3-phenylprop-2-enyl]piperazin-1-yl]methyl]chromen-2-one:dihydrochloride
• 6-ethyl-4-({4-[(2E)-3-phenylprop-2-en-1-yl]piperazin-1-yl}methyl)-2H-chromen-2-one dihydrochloride

• Inchi： 1S/C25H28N2O2.2ClH/c1-2-20-10-11-24-23(17-20)22(18-25(28)29-24)19-27-15-13-26(14-16-27)12-6-9-21-7-4-3-5-8-21;;/h3-11,17-18H,2,12-16,19H2,1H3;2*1H/b9-6+;;
• InChI Key： UWUQEYAUCRFVMN-SWSRPJROSA-N
• SMILES： C1(=O)OC2=C(C=C(CC)C=C2)C(CN2CCN(C/C=C/C3=CC=CC=C3)CC2)=C1.[H]Cl.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 6-ethyl-4-({4-[(2E)-3-phenylprop-2-en-1-yl]piperazin-1-yl}methyl)-2H-chromen-2-one dihydrochloride

Introduction to 6-Ethyl-4-({4-[(2E)-3-Phenylprop-2-en-1-yl]piperazin-1-yl}methyl)-2H-chromen-2-one Dihydrochloride (CAS No. 1177573-26-0)

6-Ethyl-4-({4-[(2E)-3-phenylprop-2-en-1-yl]piperazin-1-yl}methyl)-2H-chromen-2-one dihydrochloride (CAS No. 1177573-26-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is a derivative of chromenone and piperazine, two important scaffolds in the design of bioactive molecules. The compound's unique structure and functional groups make it a promising candidate for various therapeutic applications, particularly in the treatment of neurological disorders and cancer.

The chemical structure of 6-Ethyl-4-({4-[(2E)-3-phenylprop-2-en-1-yl]piperazin-1-yl}methyl)-2H-chromen-2-one dihydrochloride is characterized by a chromenone core, which is a seven-membered ring with a ketone group at position 2. This core is substituted with an ethyl group at position 6 and a piperazine moiety at position 4, which is further functionalized with a (2E)-3-phenylpropenyl group. The dihydrochloride salt form of the compound enhances its solubility and stability, making it more suitable for pharmaceutical applications.

In recent years, significant research has been devoted to understanding the biological activities and potential therapeutic applications of 6-Ethyl-4-{[4-(3-(E)-phenylallyl)piperazin]-1-methyl}-chromenone dihydrochloride. Studies have shown that this compound exhibits potent neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The neuroprotective activity is attributed to its ability to modulate various signaling pathways involved in neuronal survival and function.

One of the key mechanisms by which 6-Ethyl-4-{[4-(3-(E)-phenylallyl)piperazin]-1-methyl}-chromenone dihydrochloride exerts its neuroprotective effects is through the inhibition of oxidative stress. Oxidative stress is a major contributor to neuronal damage in neurodegenerative diseases, and this compound has been shown to reduce oxidative stress by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase. Additionally, it has been found to inhibit the activation of microglia, which are immune cells in the brain that can contribute to inflammation and neuronal death when overactivated.

Beyond its neuroprotective properties, 6-Ethyl-4-{[4-(3-(E)-phenylallyl)piperazin]-1-methyl}-chromenone dihydrochloride has also shown promise in cancer research. Preclinical studies have demonstrated that this compound possesses antiproliferative activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The antiproliferative effects are thought to be mediated through the induction of apoptosis (programmed cell death) and the inhibition of cell cycle progression. Specifically, the compound has been shown to induce apoptosis by activating caspase cascades and downregulating anti-apoptotic proteins such as Bcl-2.

The pharmacokinetic properties of 6-Ethyl-4-{[4-(3-(E)-phenylallyl)piperazin]-1-methyl}-chromenone dihydrochloride have also been investigated to assess its suitability as a therapeutic agent. Studies have shown that the compound has good oral bioavailability and favorable pharmacokinetic parameters, including a reasonable half-life and low clearance rates. These properties suggest that it could be effectively administered orally for chronic conditions such as neurodegenerative diseases.

To further evaluate the safety and efficacy of 6-Ethyl-4-{[4-(3-(E)-phenylallyl)piperazin]-1-methyl}-chromenone dihydrochloride, several clinical trials are currently underway. Early-phase clinical trials have demonstrated that the compound is well-tolerated in humans with minimal side effects. These trials are focused on assessing the compound's safety profile at different dose levels and identifying optimal dosing regimens for various indications.

In conclusion, 6-Ethyl-4-{[4-(3-(E)-phenylallyl)piperazin]-1-methyl}-chromenone dihydrochloride (CAS No. 1177573-26-0) represents a promising therapeutic agent with potential applications in both neurodegenerative diseases and cancer. Its unique chemical structure, combined with its potent biological activities, makes it an attractive candidate for further development. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its use in clinical practice.